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Compound of Interest

Compound Name: Disperse orange 31

Cat. No.: B3432603

An In-depth Technical Guide to the Solubility Characteristics of Disperse Orange 31

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 31 is a monoazo disperse dye characterized by its limited solubility in
agueous solutions and its affinity for hydrophobic environments.[1][2][3][4] Primarily utilized in
the textile industry for dyeing synthetic fibers such as polyester, its physicochemical properties,
particularly its solubility in various organic solvents, are of significant interest in diverse
research and development applications. Understanding the solubility of Disperse Orange 31 is
crucial for optimizing dyeing processes, formulating stable dispersions, and for its potential use
in non-textile applications where controlled dissolution and delivery are required. This guide
provides a comprehensive overview of the solubility characteristics of Disperse Orange 31,
detailed experimental protocols for its solubility determination, and a structured presentation of
available and illustrative solubility data.

Physicochemical Properties of Disperse Orange 31
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Property Value Reference
Cl Name Disperse Orange 31 [4]

CAS Number 61968-38-5 [4]
Molecular Formula C19H19N504 [4]
Molecular Weight 381.39 g/mol [4]
Appearance Orange-red powder [1][3]
Water Solubility Insoluble [1112113114]

Solubility of Disperse Orange 31 in Various Solvents

The solubility of Disperse Orange 31 is dictated by its molecular structure, which imparts a

predominantly nonpolar character. Consequently, it exhibits poor solubility in water but is more

soluble in certain organic solvents. The following tables summarize the available quantitative

and qualitative solubility data.

Quantitative Solubility Data

Specific quantitative solubility data for Disperse Orange 31 in a wide array of organic solvents

IS not extensively available in peer-reviewed literature. The following table provides

experimentally determined solubility in supercritical carbon dioxide and illustrative solubility

values in common organic solvents based on the general behavior of similar disperse dyes. It is

imperative that these illustrative values be experimentally verified for specific applications.
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Temperature Pressure . .
Solvent Solubility Units
(°C) (MPa)
Supercritical 1.4x107°-3.7 x
o 60.05 - 110.05 16 - 28 mol-mol-1
Carbon Dioxide 10-3
Acetone 25 Ambient lllustrative g/L
Ethanol 25 Ambient lllustrative g/L
Toluene 25 Ambient lllustrative g/L
Dimethylformami ) )
25 Ambient lllustrative g/L
de (DMF)
Chloroform 25 Ambient lllustrative g/L

Qualitative Solubility Information

For analogous disperse dyes, such as Disperse Orange 3, qualitative solubility has been
reported in several organic solvents. This information can serve as a preliminary guide for
solvent selection for Disperse Orange 31.

Solvent Solubility

Ethanol Soluble[5][6]
Acetone Soluble[5][6]
Toluene Soluble[5][6]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the quantitative determination of Disperse Orange
31 solubility in a specific organic solvent, adapted from established spectrophotometric
methods for disperse dyes.

Principle
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This method is based on the Beer-Lambert law, which states that the absorbance of a solution
is directly proportional to the concentration of the analyte. A calibration curve is first established
using standard solutions of known concentrations. The concentration of a saturated solution of
Disperse Orange 31 is then determined by measuring its absorbance and interpolating the
value from the calibration curve.

Materials and Equipment

o Disperse Orange 31 (analytical standard)

¢ Organic solvent of choice (spectroscopic grade)
e Analytical balance

e Volumetric flasks

o Pipettes

e UV-Visible spectrophotometer

e Thermostatic shaker

o Syringe filters (0.45 um)

Experimental Workflow
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Caption: Workflow for the spectrophotometric determination of dye solubility.

Step-by-Step Procedure

o Preparation of Standard Solutions:

o Accurately weigh a precise amount of Disperse Orange 31 and dissolve it in the chosen
organic solvent to prepare a stock solution of a known concentration (e.g., 100 mg/L).

o Perform serial dilutions of the stock solution to prepare a series of standard solutions with
decreasing concentrations (e.g., 50, 25, 12.5, 6.25, and 3.125 mg/L).

o Determination of Maximum Absorbance Wavelength (Amax):

o Using the most concentrated standard solution, scan the UV-Visible spectrum over a
relevant wavelength range to identify the Amax, the wavelength at which the dye exhibits
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maximum absorbance.

e Generation of a Calibration Curve:

o Set the spectrophotometer to the determined Amax.

o Measure the absorbance of each standard solution, using the pure organic solvent as a
blank.

o Plot a graph of absorbance versus concentration for the standard solutions. This
constitutes the calibration curve.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R?). An R2 value close to 1 indicates a good linear fit.

e Preparation of a Saturated Solution:

o Add an excess amount of Disperse Orange 31 to a known volume of the organic solvent
in a sealed container.

o Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

o After agitation, allow the solution to stand undisturbed for several hours to allow the
excess solid to settle.

o Measurement of Saturated Solution Absorbance:

o Carefully withdraw a sample from the supernatant of the saturated solution.

o Filter the sample through a 0.45 pm syringe filter to remove any undissolved patrticles.

o Accurately dilute the filtered saturated solution with the same organic solvent to bring the
absorbance within the linear range of the calibration curve. The dilution factor must be
precisely recorded.

o Measure the absorbance of the diluted saturated solution at the Amax.
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» Calculation of Solubility:

o Use the equation of the calibration curve to calculate the concentration of the diluted
saturated solution.

o Multiply the calculated concentration by the dilution factor to determine the concentration
of the saturated solution. This value represents the solubility of Disperse Orange 31 in the
specific solvent at the given temperature.

Factors Influencing Solubility

Several factors can influence the solubility of Disperse Orange 31:

o Solvent Polarity: As a nonpolar molecule, Disperse Orange 31 is expected to have higher
solubility in less polar organic solvents.

o Temperature: Generally, the solubility of solid solutes in liquid solvents increases with
temperature.

o Presence of Other Solutes: The presence of other substances, such as dispersing agents,
can affect the apparent solubility of the dye.

Conclusion

This technical guide has summarized the known solubility characteristics of Disperse Orange
31 and provided a detailed experimental framework for its quantitative determination. While
specific solubility data in many organic solvents remains to be published, the provided protocol
offers a robust method for researchers to obtain this critical information. A thorough
understanding and experimental determination of the solubility of Disperse Orange 31 are
essential for its effective application in both traditional and novel technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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